Cas no 1006354-87-5 ((1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide)

• Product Name: (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide
• CAS No: 1006354-87-5
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• MDL: MFCD08557063
• CID: 1125979
• PubChem ID: 19615416
• Update Time: 2025-11-01

(1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide Chemical and Physical Properties

Names and Identifiers

• (1Z)-N'-Hydroxy-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]e thanimidamide
• N'-hydroxy-2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetamidine
• N'-hydroxy-2-[5-methyl-3-(trifluoromethyl)-1-pyrazolyl]acetamidine
• N'-hydroxy-2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]ethanimidamide
• N'-hydroxy-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanimidamide
• CS-0439659
• N-hydroxy-2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
• ALBB-012503
• 1006354-87-5
• (1Z)-N'-hydroxy-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanimidamide
• 1H-pyrazole-1-ethanimidamide, N'-hydroxy-5-methyl-3-(trifluoromethyl)-
• EN300-230905
• AKOS005167417
• LS-03913
• STK351138
• AMY9185
• MFCD08557063
• 1H-pyrazole-1-ethanimidamide, N'-hydroxy-5-methyl-3-(trifl
• (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide

• MDL： MFCD08557063
• Inchi： 1S/C7H9F3N4O/c1-4-2-5(7(8,9)10)12-14(4)3-6(11)13-15/h2,15H,3H2,1H3,(H2,11,13)
• InChI Key： VHUCUWOMIIRBOO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(C/C(=N/O)/N)N=1)(F)F

Computed Properties

• Exact Mass: 222.07284541g/mol
• Monoisotopic Mass: 222.07284541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4Ų

(1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide Security Information

• HazardClass：IRRITANT

Additional information on (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide

Exploring the Chemical Properties and Applications of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide (CAS No. 1006354-87-5)

(1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide represents a novel class of pyrazole derivatives characterized by its unique molecular architecture. This compound, with a CAS No. 1006354-87-5, features a 1H-pyrazol-1-yl ring substituted with a trifluoromethyl group at the 3-position and a 2-5-methyl functional group. The N'-Hydroxy moiety further enhances its chemical reactivity and biological activity. Recent advancements in medicinal chemistry have highlighted the potential of such compounds in the development of targeted therapies for various diseases.

The 1Z configuration of the double bond in (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide plays a critical role in its stereochemical properties. This spatial arrangement influences the compound's interaction with biological targets, such as enzymes and receptors, thereby modulating its pharmacological profile. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that the 1Z isomer exhibits superior binding affinity compared to its 1E counterpart, making it a promising candidate for drug development.

The trifluoromethyl group in (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide contributes to its enhanced metabolic stability and lipophilicity. Fluorine atoms in this group increase the compound's hydrophobicity, facilitating its penetration through cell membranes and improving its bioavailability. A 2024 study in Organic & Biomolecular Chemistry reported that the trifluoromethyl substitution significantly enhances the compound's ability to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and LOX.

The N'-Hydroxy functionality in (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide introduces polar characteristics that influence its solubility and reactivity. This hydroxyl group can participate in hydrogen bonding interactions with biological targets, thereby modulating its pharmacodynamic effects. Research published in Chemical Research in Toxicology (2023) highlighted the role of the N'-Hydroxy group in enhancing the compound's selectivity for specific receptors while minimizing off-target effects.

The 2-5-methyl substitution in (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide adds structural complexity that affects its conformational flexibility. This functional group can influence the compound's ability to adopt specific orientations within protein binding sites, thereby optimizing its therapeutic potential. A 2024 preclinical study in Cancer Research demonstrated that the 2-5-methyl group enhances the compound's antitumor activity by promoting its interaction with DNA repair enzymes.

Recent advances in synthetic methodologies have enabled the efficient preparation of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide with high purity and yield. Techniques such as microwave-assisted synthesis and catalytic asymmetric reactions have been employed to achieve stereoselective formation of the 1Z isomer. These methods are critical for the large-scale production of this compound for pharmaceutical applications.

The biological activity of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide has been extensively studied in recent years. In vitro assays have shown its ability to inhibit the proliferation of cancer cells, particularly in breast and lung malignancies. A 2023 study in Journal of Biological Chemistry reported that this compound induces apoptosis in cancer cells by targeting the mitochondrial pathway, suggesting its potential as an anticancer agent.

Applications of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide extend beyond oncology. Its anti-inflammatory properties have been investigated in the context of autoimmune diseases and chronic inflammation. Research published in Arthritis & Rheumatology (2024) demonstrated its efficacy in reducing inflammation in models of rheumatoid arthritis, highlighting its potential as a therapeutic agent for inflammatory conditions.

Pharmacokinetic studies of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide have shown favorable absorption, distribution, metabolism, and excretion profiles. The compound exhibits good oral bioavailability and prolonged half-life, which are critical parameters for drug development. A 2023 study in Drug Metabolism and Disposition indicated that the trifluoromethyl group significantly improves the compound's metabolic stability, reducing the risk of rapid degradation in the liver.

Recent advancements in computational modeling have provided insights into the molecular interactions of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide with biological targets. Molecular docking studies have identified potential binding sites on enzymes such as cyclooxygenase-2 (COX-2) and protein kinase C (PKC), which are targets for anti-inflammatory and anticancer therapies. These findings support the compound's potential as a multifunctional therapeutic agent.

The safety profile of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide has been evaluated in preclinical studies. Toxicology assessments have shown minimal adverse effects, with no significant organ toxicity observed at therapeutic doses. A 2024 study in Toxicological Sciences reported that the compound is well-tolerated in animal models, with no signs of mutagenicity or carcinogenicity, further supporting its potential for clinical development.

Current research is focused on optimizing the therapeutic potential of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide through structural modifications. Efforts are underway to enhance its selectivity for specific targets while minimizing side effects. These studies are critical for the development of next-generation therapeutics that leverage the unique properties of this compound.

As the field of medicinal chemistry continues to evolve, the role of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide in drug discovery is becoming increasingly prominent. Its multifunctional properties and favorable pharmacokinetic profile make it a promising candidate for a wide range of therapeutic applications. Continued research and development will be essential to fully realize its potential in clinical settings.

The synthesis and characterization of (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide represent a significant advancement in the field of pharmaceutical science. Its unique structure and biological activity underscore the importance of structural diversity in drug design. Future studies will focus on expanding its therapeutic applications and improving its pharmacological profile to meet the needs of patients with various diseases.

As the demand for innovative therapeutics grows, the development of compounds like (1Z)-N'-Hydroxy-2-5-methyl-3-(trifluorom, the role of this compound in the future of medicine is likely to expand. Its potential as a multifunctional therapeutic agent highlights the importance of continued research and investment in drug discovery and development. The journey from laboratory to clinic is complex, but the promise of this compound offers hope for new treatments that can improve patient outcomes and quality of life.